molecular formula C10H18O4 B8441388 Ethylidene dibutyrate

Ethylidene dibutyrate

Cat. No. B8441388
M. Wt: 202.25 g/mol
InChI Key: QWCZLICLKFKDBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethylidene dibutyrate is a useful research compound. Its molecular formula is C10H18O4 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H18O4

Molecular Weight

202.25 g/mol

IUPAC Name

1-butanoyloxyethyl butanoate

InChI

InChI=1S/C10H18O4/c1-4-6-9(11)13-8(3)14-10(12)7-5-2/h8H,4-7H2,1-3H3

InChI Key

QWCZLICLKFKDBO-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)OC(C)OC(=O)CCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To ice-cooled BF3 -etherate (8.66 g.. 61 mmol.) is added dropwise via a syringe, over one hour, a mixture of butyric anhydride (6.58 g., 41.6 mmol.) and acetaldehyde (1.22 g., 27.7 mmol.). The reaction mixture is stirred for an additional 2 hours, 10% aq. sodium acetate solution (28 ml.) is added, and the mixture again stirred for 45 minutes. The oily layer is extracted into ether (2×25 ml.), and the combined ethereal extracts are washed with saturated aqueous sodium bicarbonate solution until no further evolution of CO2 is observed. The organic phase is then washed with water, dried over magnesium sulfate, filtered, concentrated and the residue is fractionally distilled at 8-12 mm. Hg, the fraction distilling at up to 62° C. being collected. Yield 2.18 g. (39%). 1H H-NMR ppm (CDCl3): 6.88 (q. J=5.6 Hz, 1H), 2.30 (dt, J=0.75, 7.5 Hz. 4H), 1.65 (sextet. J=7.5 Hz. 4H). 1.47 (d. J=5.5 Hz, 3H). 0.95 (t, J=7.5 Hz, 6H).
Name
Quantity
8.66 g
Type
reactant
Reaction Step One
Quantity
6.58 g
Type
reactant
Reaction Step Two
Quantity
1.22 g
Type
reactant
Reaction Step Two
Quantity
28 mL
Type
reactant
Reaction Step Three

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